Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one structure
134003-03-5 structure
Product Name:(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
CAS No:134003-03-5
Molecular Formula:C6H9NO
Molecular Weight:111.14176
MDL:MFCD01320867
CID:156671
PubChem ID:2734523

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Properties

Names and Identifiers

    • (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
    • (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
    • 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-
    • MDL: MFCD01320867
    • InChIKey: UIVLZOWDXYXITH-UHNVWZDZSA-N
    • Inchi: InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
    • SMILES: O=C1N[C@@H]2C[C@H]1CC2

Computed Properties

  • Exact Mass: 111.06800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 111.068414
  • Heavy Atom Count: 8
  • Complexity: 133
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.2
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • LogP: 0.61370
  • PSA: 29.10000
  • Refractive Index: 1.4729 (estimate)
  • Boiling Point: 208.27°C (rough estimate)
  • Melting Point: 76.2 °C
  • Flash Point: 160.9°C
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.0656 (rough estimate)

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009B9C-100mg
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE
134003-03-5 95%
100mg
$211.00
A2B Chem LLC
AE33696-100mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
134003-03-5 95%
100mg
$183.00
abcr
AB504738-250 mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
134003-03-5
250mg
€553.00 2023-06-15
Ambeed
A688034-5g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
134003-03-5 98%
5g
$639.0
Chemenu
CM494497-1g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
134003-03-5 98%
1g
$205 2023-01-19
Enamine
EN300-251848-1.0g
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one
134003-03-5
1.0g
$920.0
eNovation Chemicals LLC
Y1242549-250mg
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE
134003-03-5 95%
250mg
$185 2024-06-07
Key Organics Ltd
AS-42674-250MG
(1s,4r)-2-azabicyclo[2.2.1]heptan-3-one
134003-03-5 >95%
0.25g
£429.00
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU4041-1G
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one
134003-03-5 95%
1g
¥ 330.00

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Synthesis

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Related Literature

134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:134003-03-5)(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
A853107
Purity:99%
Quantity:5g
Price($):575.0